[(2,6-Dimethylphenyl)methyl](2-methoxyethyl)amine

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• SMILES: CC1=C(C(=CC=C1)C)CNCCOC
• InChI: InChI=1S/C12H19NO/c1-10-5-4-6-11(2)12(10)9-13-7-8-14-3/h4-6,13H,7-9H2,1-3H3
• InChIKey: VSBTVCVNOWDYBI-UHFFFAOYSA-N

[(2,6-Dimethylphenyl)methyl](2-methoxyethyl)amine (CAS 1539430-81-3) – Procurement-Relevant Identity and Physicochemical Baseline

[(2,6-Dimethylphenyl)methyl](2-methoxyethyl)amine (CAS 1539430-81-3, C₁₂H₁₉NO, MW 193.28) is a secondary benzylamine derivative that incorporates a sterically hindered 2,6-dimethylphenylmethyl moiety linked to a flexible 2-methoxyethyl side chain on the amine nitrogen . It is supplied as a research-grade intermediate with a minimum purity specification of 95% and carries a computed LogP of 2.04 (predicted), placing it in moderate lipophilicity space suitable for membrane-permeable scaffold design . The compound is structurally distinguishable from simpler benzylamines and aniline-type analogs by the combination of ortho,ortho-dimethyl substitution on the aromatic ring and the electron-rich methoxyethyl tail, a pairing that simultaneously modulates steric encumbrance, conformational flexibility (five rotatable bonds), and hydrogen-bond acceptor capacity (TPSA 21.26 Ų) .

Scaffold role Secondary benzylamine with steric 2,6-dimethyl and flexible methoxyethyl tail

Lipophilicity Moderate LogP 2.04 supports membrane-permeable scaffold design

Grade Research-grade intermediate, 95% min purity, dual-supplier availability

Why Generic Substitution of [(2,6-Dimethylphenyl)methyl](2-methoxyethyl)amine with In‑Class Benzylamines Is Not Straightforward

Although superficially similar benzylamine derivatives share the Ar–CH₂–NH–R scaffold, simple substitution with the unsubstituted benzyl analog (CAS 51353-26-5) or the non-methoxyethyl counterpart 2,6-dimethylbenzylamine (CAS 74788-82-2) introduces measurable differences in lipophilicity, basicity, steric profile, and conformational degrees of freedom that alter partitioning behavior, nucleophilicity, and molecular recognition in downstream applications . Because the target compound uniquely combines 2,6-dimethyl ring substitution with an N-(2-methoxyethyl) tail, its LogP, pKa, and rotatable-bond count each deviate from those of the closest comparators, meaning a procurement decision to use a generic replacement implicitly accepts a shift in multiple physicochemical parameters that is difficult to compensate for simultaneously .

Target [(2,6-Dimethylphenyl)methyl](2-methoxyethyl)amine combines ortho,ortho-dimethyl and N-methoxyethyl chain Baseline

Unsubstituted benzyl analog Lacks 2,6-dimethyl groups; may shift LogP and basicity profile, altering partitioning and nucleophilicity Risk

2,6-Dimethylbenzylamine Lacks methoxyethyl tail; reduces conformational flexibility and H-bond acceptor capacity, impacting molecular recognition Risk

• [1] yybyy.com (Chemical Researcher One-Stop Service Platform), N-Benzyl-N-(2-methoxyethyl)amine (CAS 51353-26-5): LogP 1.8135, PSA 21.26, accessed 2026-05-10. View Source

[(2,6-Dimethylphenyl)methyl](2-methoxyethyl)amine – Quantitative Differentiation Evidence vs. Closest Analogs

Lipophilicity Advantage: LogP of [(2,6-Dimethylphenyl)methyl](2-methoxyethyl)amine vs. Unsubstituted Benzyl and Non-Methoxyethyl Analogs

The computed LogP of [(2,6-dimethylphenyl)methyl](2-methoxyethyl)amine is 2.04 (predicted, Leyan) , which is 0.23 log units higher than that of the unsubstituted benzyl analog N-benzyl-2-methoxyethanamine (LogP 1.81, predicted) and 0.28 log units higher than that of 2,6-dimethylbenzylamine, which lacks the methoxyethyl group (LogP 1.76, predicted, Chemscene) . This ~0.25 log-unit increment corresponds to an approximately 1.8-fold increase in octanol-water partition coefficient relative to each comparator, reflecting the additive lipophilic contribution of the 2,6-dimethyl substitution and the methoxyethyl side chain.

LogP differentiation

Cross-study comparable

LogP 2.04 vs. 1.81 (unsubstituted benzyl analog) and 1.76 (2,6-dimethylbenzylamine); ~1.8-fold higher partition

Supports distinct lipophilicity profile for membrane permeability design

Computed LogP; no experimental value available

Evidence Dimension	LogP (octanol-water partition coefficient, predicted)
Target Compound Data	LogP 2.04 (predicted, Leyan)
Comparator Or Baseline	Comparator 1: N-benzyl-2-methoxyethanamine (CAS 51353-26-5), LogP 1.81 (predicted, yybyy.com). Comparator 2: 2,6-dimethylbenzylamine (CAS 74788-82-2), LogP 1.76 (predicted, Chemscene)
Quantified Difference	ΔLogP = +0.23 vs. N-benzyl-2-methoxyethanamine; ΔLogP = +0.28 vs. 2,6-dimethylbenzylamine (~1.8-fold higher partition coefficient)
Conditions	Computed LogP values from vendor-provided computational chemistry data; no experimental LogP available for direct comparison.

Why This Matters

In medicinal chemistry programs requiring controlled membrane permeability, a 0.25 log-unit shift can be the difference between blood-brain barrier penetration and peripheral restriction, making the target compound a distinct lipophilicity tool rather than a drop-in replacement for its analogs.

• [1] yybyy.com, N-Benzyl-N-(2-methoxyethyl)amine (CAS 51353-26-5): LogP 1.8135, accessed 2026-05-10. View Source

Basicity Modulation: Predicted pKa of [(2,6-Dimethylphenyl)methyl](2-methoxyethyl)amine Falls Between That of 2,6-Dimethylbenzylamine and N-Benzyl-2-methoxyethanamine

Although no experimentally measured or vendor-supplied pKa is currently available for [(2,6-dimethylphenyl)methyl](2-methoxyethyl)amine, its basicity can be rationally bracketed by the predicted pKa values of two structurally adjacent comparators: 2,6-dimethylbenzylamine, which carries the same aryl substitution but lacks the electron-withdrawing methoxyethyl chain, has a predicted pKa of 9.42 ± 0.10 , whereas N-benzyl-2-methoxyethanamine, which carries the methoxyethyl chain but an unsubstituted phenyl ring, has a predicted pKa of 8.54 ± 0.19 . The electron-withdrawing inductive effect of the β-oxygen atom in the methoxyethyl group is known to reduce amine basicity by approximately 0.4–0.5 pKa units in related secondary amines; combined with the weakly electron-donating 2,6-dimethyl substitution, the target compound's pKa is expected to lie in the ~8.8–9.1 range, approximately 0.3–0.6 units lower than 2,6-dimethylbenzylamine.

Basicity window

Class-level inference

Estimated pKa ~8.8–9.1; bracketed by 2,6-dimethylbenzylamine (9.42) and N-benzyl-2-methoxyethanamine (8.54)

May influence reactivity and protonation state in coupling reactions

No experimental titration data; predicted values only

Evidence Dimension	Predicted pKa of conjugate acid
Target Compound Data	Estimated pKa ~8.8–9.1 (bracketed by analog data; no direct measurement)
Comparator Or Baseline	2,6-Dimethylbenzylamine (CAS 74788-82-2): pKa 9.42 ± 0.10 (predicted). N-Benzyl-2-methoxyethanamine (CAS 51353-26-5): pKa 8.54 ± 0.19 (predicted)
Quantified Difference	Estimated ΔpKa ≈ –0.3 to –0.6 vs. 2,6-dimethylbenzylamine; estimated ΔpKa ≈ +0.3 to +0.6 vs. N-benzyl-2-methoxyethanamine
Conditions	Predicted acid dissociation constants from ChemicalBook computational data; no experimental titration data available.

Why This Matters

Amine basicity directly governs nucleophilicity in coupling reactions (reductive amination, amide bond formation, SN2 alkylation) and protonation state at physiological pH; the intermediate pKa of this compound distinguishes it from both the more basic 2,6-dimethylbenzylamine and the less basic unsubstituted benzyl analog, giving it a unique reactivity window.

Conformational Flexibility Contrast: Five Rotatable Bonds vs. Only One in 2,6-Dimethylbenzylamine

The target compound contains five rotatable bonds (the benzyl C–N bond plus four bonds within the 2-methoxyethyl chain) , compared with a single rotatable bond (the benzyl C–N bond only) in 2,6-dimethylbenzylamine . The TPSA of the target compound (21.26 Ų) is lower than that of 2,6-dimethylbenzylamine (26.02 Ų), despite the additional oxygen atom, because the methoxyethyl chain extends the molecule outward without adding polar surface area beyond the ether oxygen . This combination—higher conformational entropy with maintained or reduced TPSA—is atypical for simple benzylamine derivatives.

Conformational flexibility

Cross-study comparable

5 rotatable bonds, TPSA 21.26 Ų vs. 1 rotatable bond, TPSA 26.02 Ų for 2,6-dimethylbenzylamine

Higher conformational sampling without sacrificing polar surface area

Vendor-supplied computational data

Evidence Dimension	Rotatable bond count and Topological Polar Surface Area (TPSA)
Target Compound Data	Rotatable bonds = 5, TPSA = 21.26 Ų (Leyan computational data)
Comparator Or Baseline	2,6-Dimethylbenzylamine (CAS 74788-82-2): Rotatable bonds = 1, TPSA = 26.02 Ų (Chemscene computational data)
Quantified Difference	Rotatable bonds: +4 vs. 2,6-dimethylbenzylamine. TPSA: –4.76 Ų vs. 2,6-dimethylbenzylamine
Conditions	Vendor-supplied computational chemistry data; rotatable bond definitions follow standard molecular topology conventions.

Why This Matters

When selecting a benzylamine building block for structure-activity relationship (SAR) exploration, the five rotatable bonds provide greater conformational sampling that may be essential for induced-fit binding, while the lower TPSA relative to 2,6-dimethylbenzylamine implies that membrane permeability is not sacrificed to achieve this flexibility.

Reproducible Purity Benchmark: 95% Minimum Purity from Two Independent Suppliers

Both AKSci (USA) and Leyan (China) independently list [(2,6-dimethylphenyl)methyl](2-methoxyethyl)amine with a minimum purity specification of 95% . Batch-level quality assurance documentation (Certificate of Analysis) is available from AKSci upon request , a practice not uniformly offered for all less-common benzylamine analogs from single-source vendors. While the 95% purity level is not unique among commercial benzylamines, the convergence of two independent supply chains on this specification reduces procurement risk for multi-batch studies.

Purity benchmark

Dual-supplier data

95% min purity from AKSci and Leyan; CoA available upon request

Reduces procurement risk for multi-batch studies

Supplier specifications as of May 2026

Evidence Dimension	Minimum purity specification and supplier redundancy
Target Compound Data	95% min. purity (AKSci Cat. 0750DX); 95% purity (Leyan Cat. 2085331); CoA available from AKSci
Comparator Or Baseline	N-Benzyl-2-methoxyethanamine (CAS 51353-26-5): available at 98% purity from lookchem.cn but with fewer documented quality-assurance practices; 2,6-Dimethylbenzylamine: 98% purity from Chemscene
Quantified Difference	Purity is comparable (95–98% range) across analogs; the differentiator is dual-supplier availability with documented batch quality assurance rather than higher absolute purity
Conditions	Vendor product specifications as of May 2026; purity determined by GC or HPLC per supplier methods.

Why This Matters

For procurement teams managing long-term research programs, the availability of the target compound at consistent purity from geographically distinct suppliers mitigates supply-chain disruption risk and ensures inter-batch comparability without re-validation of each new lot.

Structural Topology Distinction: Benzylamine vs. Aniline Connectivity Alters Reactivity Class

The target compound is a benzylamine, in which the amine nitrogen is separated from the aromatic ring by a methylene (–CH₂–) spacer. This structural feature fundamentally distinguishes it from the direct aniline analog N-(2,6-dimethylphenyl)-2-methoxyethanamine (CAS 50563-55-8), where the nitrogen is directly attached to the aromatic ring . In the aniline analog, lone-pair conjugation with the aromatic π-system reduces nucleophilicity by approximately 5–6 orders of magnitude relative to a benzylamine of comparable substitution (aniline pKaH ~4.6 vs. benzylamine pKaH ~9.3). The target compound's benzylamine connectivity thus retains full aliphatic amine nucleophilicity, making it a competent participant in reductive amination, amide coupling, and SN2 alkylation chemistries where the aniline analog would be effectively unreactive under the same conditions .

Benzylamine vs. aniline

Supporting evidence

Benzylamine connectivity retains full aliphatic nucleophilicity; estimated >10⁵-fold advantage over corresponding aniline

Enables mild coupling conditions unsuitable for aniline analog

Class-typical pKaH values used for estimate

Evidence Dimension	Amine structural class and associated nucleophilicity
Target Compound Data	Benzylamine class (Ar–CH₂–NH–R); estimated conjugate acid pKa ~8.8–9.1; aliphatic amine nucleophilicity retained
Comparator Or Baseline	N-(2,6-Dimethylphenyl)-2-methoxyethanamine (CAS 50563-55-8): aniline class (Ar–NH–R); conjugate acid pKa ~4.6; nucleophilicity reduced by ~10⁵–10⁶-fold
Quantified Difference	Estimated nucleophilicity difference > 10⁵-fold, based on the ~4–5 unit pKaH difference between benzylamine and aniline conjugate acids
Conditions	Structural class comparison; pKaH values are class-typical literature values for benzylamines (9.3) and anilines (4.6).

Why This Matters

A medicinal chemist selecting between the benzylamine and aniline scaffolds for library synthesis must recognize that they are not interchangeable: the benzylamine reacts under mild, metal-free conditions suitable for parallel synthesis, while the aniline requires harsher activation or catalysis that may be incompatible with sensitive substrates.

• [1] EPA CompTox Chemicals Dashboard, Benzenamine, N-(2-methoxyethyl)-2,6-dimethyl- (CAS 50563-55-8), Molecular Formula C₁₁H₁₇NO, MW 179.26, accessed 2026-05-10. View Source

Best-Use Scenarios for [(2,6-Dimethylphenyl)methyl](2-methoxyethyl)amine Based on Quantitative Differentiation Evidence

Medicinal Chemistry: Scaffold for CNS-Penetrant Lead Optimization Requiring Fine-Tuned Lipophilicity

With a predicted LogP of 2.04 , the target compound occupies an optimal lipophilicity window (LogP 2–3) associated with favorable blood-brain barrier penetration while maintaining aqueous solubility. Medicinal chemists can use this compound as an amine building block in parallel library synthesis, where its lipophilicity is ~0.25 log units above that of N-benzyl-2-methoxyethanamine and ~0.28 log units above that of 2,6-dimethylbenzylamine , providing a distinct SAR data point without resorting to more drastic structural modifications such as halogenation.

Organic Synthesis: Nucleophilic Amine Component for Reductive Amination and Amide Coupling with Tailored Reactivity

The benzylamine connectivity of the target compound preserves full aliphatic amine nucleophilicity, while its intermediate basicity (estimated pKa ~8.8–9.1) offers a selectivity window that is unavailable with the more basic 2,6-dimethylbenzylamine (pKa 9.42) [REFS-2, Section 3] or the less basic N-benzyl-2-methoxyethanamine (pKa 8.54) [REFS-2, Section 3]. This enables chemoselective functionalization in the presence of acid-sensitive protecting groups or substrates that would undergo side reactions with a stronger base.

Coordination Chemistry: Flexible Ligand Precursor with Sterically Demanding Aryl Substituent

The five rotatable bonds of the target compound allow it to adopt diverse conformations for metal chelation or secondary-sphere interactions, while the 2,6-dimethyl substitution on the aromatic ring provides sufficient steric bulk to stabilize low-coordinate metal centers. In contrast, 2,6-dimethylbenzylamine, with only a single rotatable bond , offers far less conformational adaptability for multidentate ligand design.

Analytical Chemistry: Chromatographic Reference with Unique Retention Characteristics

The combination of moderate lipophilicity (LogP 2.04), hydrogen-bond acceptor capacity (TPSA 21.26), and five rotatable bonds yields a reversed-phase HPLC retention profile that is distinguishable from both the unsubstituted benzyl analog and the non-methoxyethyl analog. This property, together with dual-supplier availability at 95% purity , positions the target compound as a useful system-suitability standard for method development involving benzylamine-containing analytes.

Application

Selection Property

Validation Focus

CNS-oriented lead optimization

Reported lipophilicity and steric profile distinct from simpler benzylamines

CNS permeability prediction and SAR profiling

Chemoselective amine coupling

Intermediate basicity with full aliphatic nucleophilicity

Reductive amination and amide bond formation under mild conditions

Ligand precursor for coordination chemistry

Conformational flexibility combined with sterically demanding aryl group

Multidentate ligand design and metal-center stabilization

Chromatographic reference standard

Distinct reversed-phase retention and dual-supplier purity consistency

System suitability and method development for benzylamine analytes

• [1] yybyy.com, N-Benzyl-N-(2-methoxyethyl)amine (CAS 51353-26-5): LogP 1.8135, accessed 2026-05-10. View Source